2-[[(5Z)-5-indol-3-ylidene-4-p-phenetyl-1H-1,2,4-triazol-3-yl]thio]-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[[4-(4-ethoxyphenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C24H22N6O3S/c1-3-32-17-10-8-16(9-11-17)30-23(19-13-25-20-7-5-4-6-18(19)20)27-28-24(30)34-14-22(31)26-21-12-15(2)33-29-21/h4-13,25H,3,14H2,1-2H3,(H,26,29,31)
• InChI Key: MYQHMINLHQDETO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NOC(=C3)C)C4=CNC5=CC=CC=C54
• Molecular Formula: C24H22N6O3S
• Molecular Weight: 474.5 g/mol

Description

2-[[(5Z)-5-indol-3-ylidene-4-p-phenetyl-1H-1,2,4-triazol-3-yl]thio]-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H22N6O3S and its molecular weight is 474.54. The purity is usually 95%.
BenchChem offers high-quality 2-[[(5Z)-5-indol-3-ylidene-4-p-phenetyl-1H-1,2,4-triazol-3-yl]thio]-N-(5-methylisoxazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[(5Z)-5-indol-3-ylidene-4-p-phenetyl-1H-1,2,4-triazol-3-yl]thio]-N-(5-methylisoxazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Insecticidal Activity

Researchers have explored the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, and thiazole derivatives, for their potential insecticidal activities against pests like the cotton leafworm, Spodoptera littoralis. These compounds offer insights into the development of new agrochemicals to protect crops from pests (Fadda et al., 2017).

Anticancer Research

The synthesis and evaluation of thiazole derivatives for anticancer properties have been a significant area of research. Compounds structurally related to the query have shown promising selectivity and apoptosis-inducing capabilities in cancer cell lines, indicating potential for the development of new anticancer agents (Evren et al., 2019).

Antimicrobial Applications

The synthesis of novel thiazole derivatives and their subsequent evaluation for antimicrobial effects against a range of pathogens, including Gram-positive and Gram-negative bacteria, yeasts, and filamentous fungi, highlights the potential of such compounds in addressing antibiotic resistance and developing new antimicrobial agents (Cankilic & Yurttaş, 2017).

Neuroprotective and Neurogenic Effects

Research into the neuroprotective and neurogenic potentials of compounds structurally related to the query has provided insights into their possible use in treating neurodegenerative diseases and promoting neural stem cell differentiation. These findings underscore the therapeutic potential of such compounds in neurology and regenerative medicine (de la Fuente Revenga et al., 2015).